Cas no 37699-02-8 ((2R,3R,4R,5R)-3,4-Bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolane-2-carbaldehyde)

• Product Name: (2R,3R,4R,5R)-3,4-Bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolane-2-carbaldehyde
• CAS No: 37699-02-8
• MF: C₂₇H₂₈O₅
• MW: 432.508228302002
• CID: 2666334
• Update Time: 2023-08-06

(2R,3R,4R,5R)-3,4-Bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-anhydro-3,4,6-tri-O-benzyl-aldehydo-D-altrohexofuranose
• 2-O,3-O,5-O-Tribenzyl-β-D-ribofuranosylformaldehyde
• 2,5-Anhydro-3-O,4-O,6-O-tribenzyl-D-allose
• (2R,3R,4R,5R)-3,4-Bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolane-2-carbaldehyde

• Inchi： 1S/C27H28O5/c28-16-24-26(30-18-22-12-6-2-7-13-22)27(31-19-23-14-8-3-9-15-23)25(32-24)20-29-17-21-10-4-1-5-11-21/h1-16,24-27H,17-20H2/t24-,25+,26-,27+/m0/s1
• InChI Key： FHNGZJPNWWCNKW-YYGZZXRFSA-N
• SMILES： O1[C@@H](C=O)[C@@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 522
• Topological Polar Surface Area: 54